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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912

An In-depth Technical Guide to 3-Ethylcyclopentene

Introduction

3-Ethylcyclopentene is an alkylated cycloalkene, a five-membered carbocycle with an ethyl
substituent. Compounds within the cyclopentene family are fundamental structural motifs in a
wide range of natural products and pharmaceutically active molecules.[1] As such, alkylated
cyclopentenes like 3-Ethylcyclopentene are of significant interest to researchers in organic
synthesis and drug development, serving as versatile scaffolds and key intermediates for
constructing more complex molecular architectures.[1] This guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and key experimental data.

Chemical Formula and Structure

The chemical formula for 3-Ethylcyclopentene is C7H12.[2][3] It consists of a five-carbon ring
containing one double bond, with an ethyl group attached at the third carbon position.

2.1 2D Structure
2.2 Chemical Identifiers

A variety of identifiers are used to catalogue and reference 3-Ethylcyclopentene in chemical
databases and literature.
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Identifier Type Value Source
IUPAC Name 3-ethylcyclopentene [2]

CAS Registry Number 694-35-9 [2][3]
Molecular Formula C7Ha12 [2][3]
Canonical SMILES Ccciccce=C1 [2]

INChl=1S/C7H12/c1-2-7-5-3-4-
InChl [2][3]
6-7/h3,5,7H,2,4,6H2,1H3

HICUGGYRYZOXJI-
InChliKey [21[3]
UHFFFAOYSA-N

EC Number 211-770-4 2]

Physicochemical Properties

The physical and chemical properties of 3-Ethylcyclopentene are summarized below. These
values are crucial for designing experiments, performing calculations, and ensuring safe

handling.
Property Value
Molecular Weight 96.17 g/mol
Monoisotopic Mass 96.093900383 Da
Density 0.7784 g/mL
Boiling Point 97.85 °C
Melting Point -108.93 °C (estimate)
XLogP3-AA (Predicted) 2.8

Experimental Protocols and Data

While detailed, step-by-step synthesis protocols are not readily available in public literature, this
section outlines the standard methodologies for the characterization of 3-Ethylcyclopentene
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and presents available experimental data.

4.1 Synthesis Approach

Alkylated cyclopentenes are commonly synthesized through various established organic
chemistry reactions.[1] A plausible and direct method for preparing 3-Ethylcyclopentene
involves the dehydrohalogenation (an elimination reaction) of a suitable precursor like 3-chloro-
1-ethylcyclopentane. This reaction is typically facilitated by a strong base.
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3-Chloro-1-ethylcyclopentane (e.g., KOH, NaOEt)

Reacts with Facilitated by

Reaction

Dehydrohalogenation
(Elimination Reaction)
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Caption: Logical workflow for a plausible synthesis of 3-Ethylcyclopentene.

4.2 Analytical Characterization
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The structural confirmation and purity assessment of 3-Ethylcyclopentene rely on standard
analytical techniques, including Gas Chromatography (GC), Mass Spectrometry (MS), and
Infrared (IR) Spectroscopy.[3]
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Caption: Experimental workflow for the characterization of 3-Ethylcyclopentene.

4.3 Gas Chromatography Data
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The Kovats Retention Index is a dimensionless unit used in gas chromatography to convert
retention times into system-independent constants. Experimental values for 3-
Ethylcyclopentene on different types of columns are available.[2]

Column Type Kovats Retention Index Values

Standard non-polar 716, 717, 715, 718, 709.3, 738.6, 714.1, 712
Semi-standard non-polar 712.4,716.6, 709, 712, 714, 715, 716, 720, 722
Standard polar 836, 843, 849, 836.5, 842.8, 849.2

Safety and Hazards

According to aggregated GHS data, 3-Ethylcyclopentene is classified as Acute Toxicity, Oral,
Category 4.[4] The corresponding hazard statement is H302: Harmful if swallowed.[2][4]
Standard precautionary measures, such as washing hands thoroughly after handling and not
eating, drinking, or smoking when using this product, should be followed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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